Cas no 18910-05-9 (Benzenepropanoic acid, a-bromo-3-methyl-)

• Product Name: Benzenepropanoic acid, a-bromo-3-methyl-
• CAS No: 18910-05-9
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 225166
• PubChem ID: 265262
• Update Time: 2025-04-19

Benzenepropanoic acid, a-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-bromo-3-methyl-
• 2-bromo-3-(3-methylphenyl)propanoic acid
• Benzenepropanoic acid,a-bromo-3-methyl
• NSC101121
• 18910-05-9
• NSC-101121
• DTXSID10295304

• Inchi： 1S/C10H11BrO2/c1-7-3-2-4-8(5-7)6-9(11)10(12)13/h2-5,9H,6H2,1H3,(H,12,13)
• InChI Key： CVHXNIZMJVFQGZ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 241.99400
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.38560